4-(2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamido)benzamide

• IUPAC Name: 4-[[2-(3,4-dioxo-8-phenyl-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl)acetyl]amino]benzamide
• InChI: InChI=1S/C20H18N6O4/c21-17(28)13-6-8-14(9-7-13)22-16(27)12-26-19(30)18(29)25-11-10-24(20(25)23-26)15-4-2-1-3-5-15/h1-9H,10-12H2,(H2,21,28)(H,22,27)
• InChI Key: QMFUUKMUYNZDIT-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=O)C(=O)N(N=C2N1C3=CC=CC=C3)CC(=O)NC4=CC=C(C=C4)C(=O)N
• Molecular Formula: C20H18N6O4
• Molecular Weight: 406.4 g/mol

Description

4-(2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamido)benzamide is a useful research compound. Its molecular formula is C20H18N6O4 and its molecular weight is 406.402. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Activity

Research has demonstrated the antimicrobial and antifungal efficacy of compounds related to the specified chemical structure. Novel heterocycles have shown broad-spectrum antimicrobial activity against bacterial strains like Escherichia coli and Staphylococcus aureus, as well as fungal strains including Candida albicans and Aspergillus niger. Such activities suggest potential applications in developing new antimicrobial agents (Padalkar et al., 2014). Additionally, derivatives of benzimidazole, benzoxazole, and benzothiazole have been synthesized and screened for their antimicrobial properties, indicating their utility in addressing microbial resistance (Nofal et al., 2002).

Anticancer Potential

Compounds with structural similarities to 4-(2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamido)benzamide have been investigated for their anticancer properties. Research focusing on the synthesis of novel benzodifuranyl, triazines, and oxadiazepines derived from natural compounds has highlighted their potential as anti-inflammatory and analgesic agents. These compounds have exhibited significant COX-2 inhibitory activity, which is often associated with anticancer properties (Abu‐Hashem et al., 2020).

Material Science and CO2 Capture

In the realm of material science, triazine-based benzimidazole-linked polymers have been synthesized for CO2 capture, showcasing the versatility of triazine derivatives. These materials have demonstrated high selectivity for CO2 over N2, indicating their potential in environmental applications and the broader field of sustainable technology (Sekizkardes et al., 2014).